Cas no 1797735-62-6 (N-[[Tetrahydro-4-(phenylthio)-2H-pyran-4-yl]methyl]-3-cyclohexene-1-carboxamide)

• Product Name: N-[[Tetrahydro-4-(phenylthio)-2H-pyran-4-yl]methyl]-3-cyclohexene-1-carboxamide
• CAS No: 1797735-62-6
• MF: C₁₉H₂₅NO₂S
• MW: 331.472304105759
• CID: 5406750
• Update Time: 2025-06-08

N-[[Tetrahydro-4-(phenylthio)-2H-pyran-4-yl]methyl]-3-cyclohexene-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[[Tetrahydro-4-(phenylthio)-2H-pyran-4-yl]methyl]-3-cyclohexene-1-carboxamide

• Inchi： 1S/C19H25NO2S/c21-18(16-7-3-1-4-8-16)20-15-19(11-13-22-14-12-19)23-17-9-5-2-6-10-17/h1-3,5-6,9-10,16H,4,7-8,11-15H2,(H,20,21)
• InChI Key： AJBFLGZVGZOKGL-UHFFFAOYSA-N
• SMILES： C1(C(NCC2(SC3=CC=CC=C3)CCOCC2)=O)CCC=CC1

Experimental Properties

• Density: 1.16±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 539.1±50.0 °C(Predicted)
• pka: 15.36±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on N-[[Tetrahydro-4-(phenylthio)-2H-pyran-4-yl]methyl]-3-cyclohexene-1-carboxamide

Professional Introduction to N-[[Tetrahydro-4-(phenylthio)-2H-pyran-4-yl]methyl]-3-cyclohexene-1-carboxamide (CAS No. 1797735-62-6)

N-[[Tetrahydro-4-(phenylthio)-2H-pyran-4-yl]methyl]-3-cyclohexene-1-carboxamide (CAS No. 1797735-62-6) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its intricate molecular architecture, represents a promising candidate for further exploration in drug discovery and molecular medicine. Its unique structural features, including the presence of a tetrahydropyran ring system and a phenylthio substituent, make it a subject of interest for researchers seeking novel chemical entities with potential therapeutic applications.

The< strong>Tetrahydro-4-(phenylthio)-2H-pyran-4-yl moiety in the molecular structure of N-[[Tetrahydro-4-(phenylthio)-2H-pyran-4-yl]methyl]-3-cyclohexene-1-carboxamide contributes to its distinct chemical properties. This moiety is known for its ability to interact with biological targets in a manner that can be harnessed for medicinal chemistry applications. The phenylthio group, in particular, is often associated with enhanced binding affinity and selectivity, which are critical factors in the design of small-molecule drugs. The tetrahydropyran ring system further adds to the compound's complexity, offering multiple sites for functionalization and interaction with biological receptors.

In recent years, there has been a growing interest in the development of heterocyclic compounds as pharmacophores due to their diverse biological activities and structural versatility. The< strong>3-cyclohexene-1-carboxamide moiety in this compound is particularly noteworthy, as it has been implicated in various pharmacological mechanisms. This functional group is commonly found in biologically active molecules and is known to contribute to the compound's solubility, metabolic stability, and overall pharmacokinetic profile. The combination of these structural elements makes N-[[Tetrahydro-4-(phenylthio)-2H-pyran-4-yl]methyl]-3-cyclohexene-1-carboxamide a compelling candidate for further investigation.

Current research in the field of medicinal chemistry increasingly emphasizes the importance of structure-based drug design, where the three-dimensional structure of a target protein is used to guide the development of novel ligands. The unique structural features of N-[[Tetrahydro-4-(phenylthio)-2H-pyran-4-yl]methyl]-3-cyclohexene-1-carboxamide make it an attractive scaffold for such studies. Researchers have been exploring its potential as a lead compound for the development of drugs targeting various diseases, including neurological disorders and inflammatory conditions. The ability of this compound to modulate biological pathways at the molecular level has positioned it as a key player in ongoing drug discovery efforts.

The synthesis of complex organic molecules like N-[[Tetrahydro-4-(phenylthio)-2H-pyran-4-yl]methyl]-3-cyclohexene-1-carboxamide presents significant challenges due to their intricate structures. However, advances in synthetic methodologies have made it possible to access such compounds with high precision and yield. Modern techniques in organic synthesis, including transition-metal catalysis and asymmetric reactions, have been instrumental in constructing the desired molecular frameworks efficiently. These advancements have not only facilitated the preparation of this compound but also opened up new avenues for its derivatives and analogs.

The pharmacological profile of N-[[Tetrahydro-4-(phenylthio)-2H-pyran-4-yll)methyl]-3-cyclohexene-l-carboxamide is still under investigation, but preliminary studies suggest that it may exhibit interesting biological activities. The presence of both< strong>Tetrahydro-pyranand< strong>phenylthiomoieties suggests potential interactions with enzymes and receptors involved in disease pathways. Further research is needed to fully elucidate its mechanism of action and therapeutic potential. In vitro and in vivo studies are being conducted to evaluate its efficacy and safety profiles, which are essential steps before considering clinical applications.

The role of computational chemistry and molecular modeling has become increasingly prominent in modern drug discovery. These tools allow researchers to predict the binding affinity and interactions of small molecules with biological targets with high accuracy. By leveraging these technologies, scientists can optimize the structure of N-[[-Tetrahydro - 4 -(phen ylth io) - 2 H - py ra n - 4 - y l]me th yl ] - 3 - cyc lohex ene - 1 - car box am ide] for improved pharmacological activity. Such computational approaches can significantly reduce the time and cost associated with experimental screening, making them invaluable assets in drug development pipelines.

In conclusion, N-[[-Tetrahy dro - 4 -(phe n ylth io) - 2 H - py ra n - 4 - y l]me th yl ] - 3 - cyc lohex ene - 1 - car box am ide (CAS No. 1797735_62_6) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and promising pharmacological properties make it an attractive candidate for further exploration. As research continues to uncover new therapeutic applications for complex organic molecules like this one, it is likely that N-[[-Tetrahy dro _ 4 _ (phe n yl th io) _ 2 H _ py ra n _ 4 _ y l ]me th y l ] _ 3 _ cyc lo hex ene _ 1 _ car box am ide will play an important role in shaping future developments in medicinal chemistry.